Cas no 389607-08-3 (1H-1,2,4-Triazole-1-hexanoic acid, ethyl ester)

• Product Name: 1H-1,2,4-Triazole-1-hexanoic acid, ethyl ester
• CAS No: 389607-08-3
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 1496572
• Update Time: 2024-08-24

1H-1,2,4-Triazole-1-hexanoic acid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-hexanoic acid, ethyl ester

• Inchi： 1S/C10H17N3O2/c1-2-15-10(14)6-4-3-5-7-13-9-11-8-12-13/h8-9H,2-7H2,1H3
• InChI Key： JEDYWJQBZFTUDQ-UHFFFAOYSA-N
• SMILES： N1(CCCCCC(OCC)=O)C=NC=N1

Computed Properties

• Exact Mass: 211.13221

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 328.6±44.0 °C(Predicted)
• PSA: 57.01
• pka: 3.13±0.12(Predicted)